beta-Alanine, N-((1-(4-((aminoiminomethyl)amino)-1-oxobutyl)-3-piperidinyl)carbonyl)-
Overview
Description
NS 11 is an RGD-nonpeptidic mimetic.
Scientific Research Applications
Role in Plant Biology : Beta-Alanine plays a significant role in plant biology. It's involved in synthesizing compounds that have anti-herbivory, anti-microbial properties, response to abiotic stresses, nitrogen storage, and production of plant hormones. It acts as a generic stress response molecule in plants, aiding in protection against temperature extremes, hypoxia, drought, heavy metal shock, and some biotic stresses. It's also linked to lignin biosynthesis, ethylene production, and the formation of the antioxidant homoglutathione in some species (Parthasarathy, Savka, & Hudson, 2019).
Biochemical Pathways in Yeast : In yeast, beta-Alanine is an essential intermediate in the biosynthesis of pantothenic acid (vitamin B5) and coenzyme A (CoA). The genes ALD2 and ALD3 are specialized for beta-alanine biosynthesis in Saccharomyces cerevisiae, highlighting its crucial role in cellular biosynthesis of CoA (White, Skatrud, Xue, & Toyn, 2003).
Biotechnological Production : The biotechnological production of beta-Alanine has gained interest due to its role as a precursor for significant industrial chemicals in medicine, feed, food, and environmental applications. Various pathways for natural microorganism synthesis of beta-Alanine are being explored to optimize biological production methods (Wang, Mao, Wang, Ma, & Chen, 2021).
Structural Studies : The molecular structure of beta-Alanine has been studied using Fourier transform microwave spectroscopy. This research provides insights into the molecular conformations of beta-Alanine in the gas phase, contributing to a deeper understanding of its chemical properties (Sanz, Lesarri, Pena, Vaquero, Cortijo, López, & Alonso, 2006).
In Medicinal Chemistry : Beta-Alanine derivatives have applications in medicinal chemistry. For example, certain beta-Alanine derivatives are used as fibrinogen receptor antagonists, showing potential in antithrombotic treatments (Hayashi, Katada, Harada, Tachiki, Iijima, Takiguchi, Muramatsu, Miyazaki, Asari, Okazaki, Sato, Yasuda, Yano, Uno, & Ojima, 1998).
In Affinity Chromatography : Beta-Alanine derivatives have been studied in the context of affinity chromatography and protein immobilization. This research sheds light on the chemical reactions and stability of these derivatives when used in biochemical applications (Wilchek & Miron, 1987).
properties
CAS RN |
150044-75-0 |
|---|---|
Product Name |
beta-Alanine, N-((1-(4-((aminoiminomethyl)amino)-1-oxobutyl)-3-piperidinyl)carbonyl)- |
Molecular Formula |
C14H25N5O4 |
Molecular Weight |
327.385 |
IUPAC Name |
beta-Alanine, N-((1-(4-((aminoiminomethyl)amino)-1-oxobutyl)-3-piperidinyl)carbonyl)- |
InChI |
InChI=1S/C14H25N5O4/c15-14(16)18-6-1-4-11(20)19-8-2-3-10(9-19)13(23)17-7-5-12(21)22/h10H,1-9H2,(H,17,23)(H,21,22)(H4,15,16,18) |
InChI Key |
SNOGWDOUFKAQIY-UHFFFAOYSA-N |
SMILES |
O=C(O)CCNC(C1CN(C(CCCNC(N)=N)=O)CCC1)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NS 11; NS11; NS-11 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-2-[[4-[3-[[(1R)-1-(4-chloro-3-methylphenyl)ethyl]amino]phenyl]-2,6-dimethylbenzoyl]amino]propanoic acid](/img/structure/B609571.png)
![3-[5-[4-(2-Hydroxy-2-methyl-1-oxopropyl)-1-piperazinyl]-2-(trifluoromethyl)phenyl]-4-(1H-indol-3-yl)-1H-pyrrole-2,5-dione](/img/structure/B609573.png)
